5-(2-METHOXYPHENYL)-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE

• IUPAC Name: 5-(2-methoxyphenyl)-2,2-dimethyl-1,3,5,6-tetrahydrobenzo[a]phenanthridin-4-one
• InChI: InChI=1S/C26H25NO2/c1-26(2)14-19-23-17-9-5-4-8-16(17)12-13-20(23)27-25(24(19)21(28)15-26)18-10-6-7-11-22(18)29-3/h4-13,25,27H,14-15H2,1-3H3
• InChI Key: BGCPPTITULUGEY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(NC3=C2C4=CC=CC=C4C=C3)C5=CC=CC=C5OC)C(=O)C1)C
• Molecular Formula: C26H25NO2
• Molecular Weight: 383.5 g/mol

Description

5-(2-METHOXYPHENYL)-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE is a complex organic compound with a unique structure that includes a methoxyphenyl group and a benzo[a]phenanthridinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-METHOXYPHENYL)-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE typically involves multi-step organic reactions. One common method includes the Ullmann-type coupling reaction, where nucleophilic substitution of bromine from 2-bromobenzaldehyde with sodium azide gives an azido complex intermediate . This intermediate undergoes further transformations to yield the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, utilizing automated reactors and optimized reaction conditions to ensure high yield and purity. The use of palladium-catalyzed reactions and other transition metal-catalyzed processes are common in industrial settings to achieve efficient synthesis .

Chemical Reactions Analysis

Types of Reactions

5-(2-METHOXYPHENYL)-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE undergoes various chemical reactions, including:

Oxidation: Using oxidizing agents like O2 or K2S2O8.

Reduction: Typically involves reducing agents such as sodium borohydride.

Substitution: Commonly involves nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: O2, K2S2O8.

Reducing Agents: Sodium borohydride.

Catalysts: Palladium catalysts are frequently used in coupling reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield various oxidized derivatives of the compound, while reduction reactions typically produce reduced forms of the compound.

Scientific Research Applications

5-(2-METHOXYPHENYL)-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antiproliferative effects on cancer cells.

Medicine: Explored for its potential therapeutic applications, particularly in the development of anticancer agents.

Industry: Utilized in the production of advanced materials and as a precursor in the synthesis of other complex organic compounds.

Mechanism of Action

The mechanism of action of 5-(2-METHOXYPHENYL)-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE involves its interaction with specific molecular targets and pathways. For instance, it may exert antiproliferative effects by interfering with cellular signaling pathways and inducing apoptosis in cancer cells . The exact molecular targets and pathways can vary depending on the specific biological context.

Comparison with Similar Compounds

Similar Compounds

• 5-(4-Methoxyphenyl)-2,2-dimethyl-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one .
• 5-Phenyl-1,3-cyclohexanedione .

Uniqueness

5-(2-METHOXYPHENYL)-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE is unique due to its specific structural features, such as the methoxyphenyl group and the benzo[a]phenanthridinone core. These structural elements contribute to its distinct chemical reactivity and potential biological activities, setting it apart from similar compounds.